Cas no 1807079-97-5 (6-Amino-3-chloro-2-(trifluoromethyl)benzaldehyde)

• Product Name: 6-Amino-3-chloro-2-(trifluoromethyl)benzaldehyde
• CAS No: 1807079-97-5
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4964163
• Update Time: 2025-05-20

6-Amino-3-chloro-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-chloro-2-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C8H5ClF3NO/c9-5-1-2-6(13)4(3-14)7(5)8(10,11)12/h1-3H,13H2
• InChI Key： DYNYJBRXKDFILZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C=O)=C1C(F)(F)F)N

Computed Properties

• Exact Mass: 223.0011760 g/mol
• Monoisotopic Mass: 223.0011760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1
• Molecular Weight: 223.58

Additional information on 6-Amino-3-chloro-2-(trifluoromethyl)benzaldehyde

Introduction to 6-Amino-3-chloro-2-(trifluoromethyl)benzaldehyde (CAS No. 1807079-97-5)

6-Amino-3-chloro-2-(trifluoromethyl)benzaldehyde, with the chemical identifier CAS No. 1807079-97-5, is a highly versatile intermediate in the field of pharmaceutical and agrochemical synthesis. This compound belongs to the class of aromatic aldehydes, characterized by its benzene ring substituted with an amino group, a chloro group, and a trifluoromethyl group. The presence of these functional groups imparts unique reactivity and makes it a valuable building block for the development of novel molecules.

The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This feature has made compounds containing this moiety attractive for medicinal chemistry applications. The chloro substituent further contributes to the electrophilic nature of the benzaldehyde core, facilitating nucleophilic additions and condensation reactions essential for constructing more complex structures.

The amino group provides a site for further functionalization, allowing for the introduction of various pharmacophores or linking groups. These properties make 6-amino-3-chloro-2-(trifluoromethyl)benzaldehyde a critical precursor in the synthesis of biologically active compounds. Its utility has been demonstrated in the development of small-molecule inhibitors targeting various therapeutic pathways.

Recent advancements in synthetic methodologies have expanded the applications of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have enabled efficient derivatization of 6-amino-3-chloro-2-(trifluoromethyl)benzaldehyde, leading to the construction of heterocyclic scaffolds with potential pharmaceutical relevance. These techniques have opened new avenues for drug discovery, particularly in the quest for kinase inhibitors and other enzyme-targeting agents.

In the realm of medicinal chemistry, the synthesis of protease inhibitors has seen significant progress with the use of 6-amino-3-chloro-2-(trifluoromethyl)benzaldehyde as an intermediate. Its structural features allow for selective interactions with active sites of target enzymes, thereby modulating biological processes. For example, derivatives of this compound have been explored as inhibitors of matrix metalloproteinases (MMPs), which play crucial roles in cancer progression and inflammation.

The agrochemical industry has also benefited from the versatility of 6-amino-3-chloro-2-(trifluoromethyl)benzaldehyde. Its incorporation into novel herbicides and fungicides has led to compounds with improved efficacy and environmental compatibility. The trifluoromethyl group's influence on molecular properties ensures that these agrochemicals exhibit enhanced stability while maintaining their biological activity against pests and pathogens.

Computational chemistry and molecular modeling have further enhanced the understanding of how 6-amino-3-chloro-2-(trifluoromethyl)benzaldehyde derivatives interact with biological targets. These studies have provided insights into structure-activity relationships (SAR), guiding chemists in optimizing lead compounds for better pharmacokinetic profiles. The integration of machine learning algorithms has accelerated this process, enabling high-throughput virtual screening of potential candidates derived from this intermediate.

The role of 6-amino-3-chloro-2-(trifluoromethyl)benzaldehyde in peptide mimetics is another emerging area of interest. Its ability to form stable amide bonds through condensation reactions makes it a suitable candidate for generating peptidomimetics with improved pharmacological properties. Such mimetics are particularly valuable in designing drugs that mimic natural peptides but exhibit longer half-lives and reduced immunogenicity.

Green chemistry principles have also influenced the use of 6-amino-3-chloro-2-(trifluoromethyl)benzaldehyde in synthetic routes. Catalytic processes that minimize waste and energy consumption have been developed, aligning with global sustainability goals. These methods not only reduce environmental impact but also improve cost-efficiency, making large-scale production more feasible.

The future prospects for 6-amino-3-chloro-2-(trifluoromethyl)benzaldehyde are promising, with ongoing research exploring its potential in photopharmacology and targeted drug delivery systems. Its unique structural features make it an ideal candidate for developing photoactivatable probes and therapeutics that respond to specific stimuli, such as light or magnetic fields.

In conclusion, 6-amino-3-chloro-2-(trifluoromethyl)benzaldehyde (CAS No. 1807079-97-5) is a cornerstone intermediate in modern chemical synthesis, with far-reaching implications across pharmaceuticals and agrochemicals. Its versatility, coupled with recent advancements in synthetic and computational chemistry, ensures its continued relevance in addressing global health challenges through innovative molecular design.